Cas no 1803898-79-4 (6-Mercapto-1H-benzimidazole-5-sulfonyl chloride)

6-Mercapto-1H-benzimidazole-5-sulfonyl chloride structure
1803898-79-4 structure
Product Name:6-Mercapto-1H-benzimidazole-5-sulfonyl chloride
CAS No:1803898-79-4
MF:C7H5ClN2O2S2
MW:248.709797620773
CID:4824878
Update Time:2023-08-19

6-Mercapto-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 6-Mercapto-1H-benzimidazole-5-sulfonyl chloride
    • Inchi: 1S/C7H5ClN2O2S2/c8-14(11,12)7-2-5-4(1-6(7)13)9-3-10-5/h1-3,13H,(H,9,10)
    • InChI Key: RWMKTMSHJXXZKL-UHFFFAOYSA-N
    • SMILES: ClS(C1C(=CC2=C(C=1)NC=N2)S)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 316
  • XLogP3: 1.7
  • Topological Polar Surface Area: 72.2

6-Mercapto-1H-benzimidazole-5-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061004754-250mg
6-Mercapto-1H-benzimidazole-5-sulfonyl chloride
1803898-79-4 98%
250mg
$5,610.52 2022-04-02
Alichem
A061004754-500mg
6-Mercapto-1H-benzimidazole-5-sulfonyl chloride
1803898-79-4 98%
500mg
$7,605.41 2022-04-02
Alichem
A061004754-1g
6-Mercapto-1H-benzimidazole-5-sulfonyl chloride
1803898-79-4 98%
1g
$14,315.48 2022-04-02
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